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For Researchers, Scientists, and Drug Development Professionals

Diisononyl phthalate (DINP), a high molecular weight phthalate, has been widely used as a
plasticizer in a variety of polymer products. However, concerns over its potential health effects,
including reproductive and developmental toxicity, have led to a complex and varied regulatory
landscape across the globe. This guide provides a comparative overview of DINP regulations in
key international markets, supported by a summary of the toxicological data that informs these
policies.

Comparative Analysis of DINP Regulations

Regulatory approaches to DINP vary significantly worldwide, with restrictions primarily focused
on products that lead to direct human exposure, such as toys, childcare articles, and food
contact materials. The table below summarizes the key regulatory limits and scope in major
economic regions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1148559?utm_src=pdf-interest
https://www.benchchem.com/product/b1148559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Concentration

Region/Countr  Product Regulation/Sta  Limit/Specific Key
y Category ndard Migration Limit  Provisions
(SML)
Toys and This restriction

European Union

Childcare Articles

(that can be

REACH (Annex
XVII, Entry 52)

< 0.1% by weight

of the plasticized

applies to DINP,
DIDP, and DNOP

placed in the material individually or in
mouth) combination.
This limit is for
Food Contact Regulation (EU) SML =9 mg/kg DINP and DIDP,
Materials No 10/2011 of food individually or
combined.
Thisis a
permanent ban
Consumer ]
] on children's toys
Children's Toys Product Safety ]
) ] ] and childcare
United States and Child Care Improvement Act < 0.1% by weight ficl
articles
Articles (CPSIA), 16 CFR o
containing more
Part 1307
than 0.1% of
DINP.
Used as a ]
S Permitted for use
plasticizer in

Food Contact

Materials

FDA 21 CFR
§178.3740

vinyl chloride
homopolymers
and copolymers

at levels not to

in food-contact
articles for all
food types,
except for infant

formula and
exceed 43% by )
) human milk.
weight.
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Toys and

Childcare Articles

(parts that can
Canada be placed in the
mouth of a child
under four years

of age)

Phthalates
Regulations
(SOR/2016-188)

This restriction

applies to the
<1000 mg/kg
(0.1%)

vinyl components
of the articles for
DINP, DIDP, and

DNOP.[1][2][3]

Food Contact No specific limit

General safety

provisions under

Health Canada
has not
established a
specific tolerable

daily intake for

Materials for DINP the Food and DINP but
Drugs Act apply. conducts risk
assessments on
a case-by-case
basis.
This limit applies
] to DINP, DBP,
< 0.1% by weight
, _ , BBP, DEHP,
China Toys GB 6675 in plastic
) DNOP, and DIDP
materials )
in toys for
children.

Food Contact GB 9685-2016

Materials

Governed by
inclusion in the
positive list with
a Specific
Migration Limit
(SML).

The use of DINP
as an additive in
food contact
materials is
permitted if it is
on the positive
list of GB 9685. A
specific migration
limit is set,
however, the
exact value is not
readily available

in public
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documents. The
general principle
is that migration
should not cause
harm to human
health.

Japan

Toys (plasticized
materials for toys
intended for

children under 6)

Food Sanitation

Law

For toys where
parts are
intended to be
placed in the
<0.1% by weight  mouth, this
restriction
applies to DINP,
DIDP, and

DNOP.

Food Contact

Food Sanitation

Governed by

Use of DINP is
permitted in
certain synthetic
resins for food

utensils,

) positive list containers, and
Materials Law ) )
system. packaging with
specific migration
limits depending
on the
application.
This limit applies
] ] to the sum of six
Children's Children's

South Korea

Products (under

13 years of age)

Products Safety
Special Act

<0.1% (sum phthalates: BBP,

Food Contact

Materials

Standards and
Specifications for

Utensils,

Governed by a
positive list

system with

total) DBP, DEHP,
DIDP, DINP, and
DnOP.

The specific

migration limit for
DINP is set
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Containers and specific migration  based on the

Packages limits. type of food
contact material
and its intended

use.

Toxicological Basis for Regulation

The regulation of DINP is underpinned by a body of scientific research into its potential health
effects. Key toxicological endpoints of concern include:

o Reproductive and Developmental Toxicity: Animal studies have indicated that prenatal
exposure to high doses of DINP can lead to effects on the male reproductive system, such
as reduced fetal testicular testosterone production and an increased incidence of
reproductive tract malformations. However, some studies suggest DINP is less potent than
other phthalates like DEHP.

» Carcinogenicity: Long-term animal studies have shown an increased incidence of liver and
kidney tumors in rodents exposed to high levels of DINP. However, the relevance of these
findings to humans is debated, with some evidence suggesting the mechanism of tumor
formation is specific to rodents. The U.S. Environmental Protection Agency (EPA) has
classified DINP as a "possible human carcinogen” under certain conditions of exposure.

» Endocrine Disruption: There is ongoing research into the potential for DINP to act as an
endocrine disruptor. Some studies suggest it can have anti-androgenic effects. However, a
comprehensive weight-of-evidence assessment conducted according to ECHA/EFSA
guidance concluded that DINP does not meet the criteria to be considered an endocrine
disruptor for the estrogen, androgen, and steroidogenesis pathways, while noting a data gap
for the thyroid pathway.

Experimental Methodologies

The regulatory limits and toxicological assessments of DINP are based on standardized
experimental protocols. A common method for determining the concentration of phthalates in
consumer products is Gas Chromatography-Mass Spectrometry (GC-MS). This technique
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allows for the separation and identification of different phthalate esters with high sensitivity and
specificity.

For assessing migration from food contact materials, standardized testing protocols, such as
those outlined in EU Regulation No 10/2011, are employed. These typically involve exposing
the material to food simulants (e.g., ethanol for fatty foods, acetic acid for acidic foods) under
specific time and temperature conditions, followed by analysis of the simulant for the migrated
substance using techniques like GC-MS or High-Performance Liquid Chromatography (HPLC).

Visualizing Key Processes

To aid in the understanding of the regulatory and biological contexts of DINP, the following
diagrams illustrate the general chemical risk assessment workflow and a simplified signaling
pathway potentially affected by endocrine-disrupting chemicals.

Risk Assessment

Risk Management
Exposure Assessment Estimates human contact
Risk Characterization Informs policy Regulatory Decision
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Hazard Identification
Dose-Response Assessment

Click to download full resolution via product page

Caption: General workflow of the chemical risk assessment process.
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Caption: Simplified signaling pathway for endocrine disruption.

In conclusion, the global regulation of Diisononyl phthalate is a dynamic field, with
jurisdictions continuously evaluating scientific evidence to inform their policies. For researchers
and professionals in drug development, a thorough understanding of these diverse regulatory
frameworks is crucial for ensuring compliance and navigating the complexities of global
markets. The provided data and diagrams offer a foundational guide to this evolving landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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